Cas no 104691-34-1 (Δ2-Cefteram)

Δ2-Cefteram structure
Δ2-Cefteram structure
Product Name:Δ2-Cefteram
CAS No:104691-34-1
MF:C16H17N9O5S2
MW:479.493478536606
CID:160681
PubChem ID:9982557
Update Time:2025-04-19

Δ2-Cefteram Chemical and Physical Properties

Names and Identifiers

    • (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[(5-methyltetrazol-2-yl)methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylic acid
    • 5-Thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylicacid,7-[[(2Z)-(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-[(5-methyl-2
    • 5-Thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylicacid,7-[[(2Z)-(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-[(5-methyl-2H-tetrazol-2-yl)methyl]-8-oxo-,(6R,7R)- (9CI)
    • Δ2-CEFTERAM,
    • 5-Thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylicacid,7-[[(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-[(5-methyl-2H-tetrazol-2-yl)methyl]-8-oxo-,[6R-[6a,7b(Z)]]-
    • T 2525A
    • d2-CefteraM
    • (6R,7R)-7-[[(2Z)-(2-AMino-4-thiazolyl)(MethoxyiMino)acetyl]aMino]-3-[(5-Methyl-2H-tetrazol-2-yl)Methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylic Acid
    • Δ2-Cefteram
    • (6R,7R)-7-((Z)-2-(2-imino-2,3-dihydrothiazol-4-yl)-2-(methoxyimino)acetamido)-3-((5-methyl-2H-tetrazol-2-yl)methyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylic acid
    • 5-Thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylic acid, 7-[[(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-[(5-methyl-2H-tetrazol-2-yl)methyl]-8-oxo-, [6R-[6alpha,7beta(Z)]]-
    • currency2-Cefteram
    • 104691-34-1
    • DELTA2-CEFTERAM
    • Cefteram, Delta2-
    • VGL3K2LG8U
    • 5-Thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylic acid, 7-[[(2Z)-(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-[(5-methyl-2H-tetrazol-2-yl)methyl]-8-oxo-, (6R,7R)-
    • DTXSID40433631
    • Inchi: 1S/C16H17N9O5S2/c1-6-20-23-24(21-6)3-7-4-31-14-10(13(27)25(14)11(7)15(28)29)19-12(26)9(22-30-2)8-5-32-16(17)18-8/h4-5,10-11,14H,3H2,1-2H3,(H2,17,18)(H,19,26)(H,28,29)/b22-9-/t10-,11?,14-/m1/s1
    • InChI Key: RGVZHTDOHDQKKK-QIQDODJKSA-N
    • SMILES: S1C=C(CN2N=NC(C)=N2)C(C(=O)O)N2C([C@H]([C@@H]12)NC(/C(/C1=CSC(N)=N1)=N\OC)=O)=O

Computed Properties

  • Exact Mass: 479.07900
  • Monoisotopic Mass: 479.07940702g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 7
  • Complexity: 858
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 244Ų

Experimental Properties

  • Density: 1.95±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (3.8E-5 g/L) (25 ºC),
  • PSA: 248.57000
  • LogP: -0.48380

Δ2-Cefteram Security Information

Δ2-Cefteram Pricemore >>

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